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Compound of Interest

Compound Name: Hydroxymetronidazole-d2

Cat. No.: B8820317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterium labeling position in
Hydroxymetronidazole-d2. The document outlines the putative synthesis, methods for
structural confirmation, and presents key analytical data in a structured format. This information
is crucial for researchers utilizing Hydroxymetronidazole-d2 as an internal standard in
pharmacokinetic studies, for metabolic fate analysis, and in the development of new
therapeutic agents.

Chemical Structure and Deuterium Labeling
Position

Hydroxymetronidazole-d2 is the deuterated analog of Hydroxymetronidazole, a primary
metabolite of the antibiotic Metronidazole. Based on the nomenclature provided by major
chemical suppliers, "2-[2-[dideuterio(hydroxy)methyl]-5-nitroimidazol-1-yl]jethanol" or "2-(2-
(Hydroxymethyl-d2)-5-nitro-1H-imidazol-1-yl)ethan-1-ol", the two deuterium atoms are located
on the hydroxymethyl group attached to the C2 position of the 5-nitroimidazole ring.
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 To cite this document: BenchChem. [Technical Guide: Deuterium Labeling Position in
Hydroxymetronidazole-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820317#deuterium-labeling-position-in-
hydroxymetronidazole-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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